molecular formula C10H14N2O2 B5054750 N-allyl-3-ethyl-5-methyl-4-isoxazolecarboxamide

N-allyl-3-ethyl-5-methyl-4-isoxazolecarboxamide

Cat. No.: B5054750
M. Wt: 194.23 g/mol
InChI Key: DYFQXFVNTGFNKR-UHFFFAOYSA-N
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Description

Isoxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom . It’s an important structural motif in many pharmaceuticals and agrochemicals . The substitution of various groups on the isoxazole ring can impart different biological activities .


Synthesis Analysis

Isoxazoles can be synthesized via different pathways, both homogeneous and heterogeneous . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .


Molecular Structure Analysis

The molecular structure of isoxazoles consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions .


Chemical Reactions Analysis

Isoxazoles can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions . The type of reaction and the products formed can depend on the specific substituents present on the isoxazole ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can vary widely depending on their specific structure . For example, their solubility, melting point, and boiling point can all be influenced by the specific substituents present on the isoxazole ring .

Mechanism of Action

The mechanism of action of isoxazole derivatives can vary widely depending on their specific structure and the biological target they interact with . Some isoxazole derivatives have shown potential as inhibitors or agonists of various enzymes and receptors .

Safety and Hazards

Like all chemicals, isoxazole derivatives should be handled with care. Specific safety and hazard information would depend on the particular structure of the compound .

Future Directions

Isoxazole derivatives continue to be an area of active research, with potential applications in various fields such as medicinal chemistry and agrochemistry . Future research may focus on the development of new synthetic strategies, the design of new isoxazole derivatives, and the exploration of their biological activities .

Properties

IUPAC Name

3-ethyl-5-methyl-N-prop-2-enyl-1,2-oxazole-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N2O2/c1-4-6-11-10(13)9-7(3)14-12-8(9)5-2/h4H,1,5-6H2,2-3H3,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYFQXFVNTGFNKR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NOC(=C1C(=O)NCC=C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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